![molecular formula C25H19N5OS B2374806 N-(cyanomethyl)-2-[(5,6-diphenyl-1,2,4-triazin-3-yl)sulfanyl]-N-phenylacetamide CAS No. 1180320-08-4](/img/structure/B2374806.png)
N-(cyanomethyl)-2-[(5,6-diphenyl-1,2,4-triazin-3-yl)sulfanyl]-N-phenylacetamide
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Description
N-(cyanomethyl)-2-[(5,6-diphenyl-1,2,4-triazin-3-yl)sulfanyl]-N-phenylacetamide is a useful research compound. Its molecular formula is C25H19N5OS and its molecular weight is 437.52. The purity is usually 95%.
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Scientific Research Applications
Glutaminase Inhibitors for Cancer Therapy
Bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide (BPTES) analogs, acting as potent and selective allosteric inhibitors of kidney-type glutaminase (GLS), have shown promise in cancer therapy. SAR studies of BPTES analogs identified compounds with similar potency and better solubility, highlighting their potential in attenuating the growth of human lymphoma B cells both in vitro and in mouse xenograft models (Shukla et al., 2012).
Antimicrobial Heterocycles
The synthesis of heterocycles incorporating a sulfamoyl moiety from cyanoacetamides has demonstrated significant in vitro antibacterial and antifungal activities. This research highlights the potential of cyanoacetamides in developing new antimicrobial agents (Darwish et al., 2014).
Carbonic Anhydrase II Inhibitors
Novel N,N''-diaryl cyanoguanidines were synthesized and shown to be potent inhibitors against the human carbonic anhydrase isoform II, with low nanomolar inhibition constants. These findings suggest their potential as antiglaucoma agents due to the high selectivity for isoform II over other isoforms (Akocak et al., 2018).
Anticancer Sulfonylacetamides
Research into sulfanilamide derivatives has explored their crystal structures and evaluated their antibacterial and antifungal activities, albeit with limited success in antifungal applications. The study of these compounds' structural properties and thermal behaviors provides insights into designing more effective antimicrobial and potentially anticancer agents (Lahtinen et al., 2014).
Properties
IUPAC Name |
N-(cyanomethyl)-2-[(5,6-diphenyl-1,2,4-triazin-3-yl)sulfanyl]-N-phenylacetamide |
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InChI |
InChI=1S/C25H19N5OS/c26-16-17-30(21-14-8-3-9-15-21)22(31)18-32-25-27-23(19-10-4-1-5-11-19)24(28-29-25)20-12-6-2-7-13-20/h1-15H,17-18H2 |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SWBDPUYYLRQCJS-UHFFFAOYSA-N |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=C(N=NC(=N2)SCC(=O)N(CC#N)C3=CC=CC=C3)C4=CC=CC=C4 |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H19N5OS |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
437.5 g/mol |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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